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Compound of Interest

Compound Name: Neogen

Cat. No.: B8528818 Get Quote

Essential procedures for the safe and compliant disposal of Neogen products, ensuring the

safety of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals utilizing Neogen's diverse

portfolio of products, proper waste management is a critical component of laboratory safety and

regulatory compliance. This guide provides essential information and step-by-step procedures

for the disposal of various Neogen product categories, from diagnostic kits to chemical

reagents and biological materials. Adherence to these guidelines will help mitigate risks,

prevent environmental contamination, and ensure a safe laboratory environment.

General Disposal Principles
Before delving into specific product categories, it is crucial to understand the foundational

principles of laboratory waste management. Always consult your institution's Environmental

Health and Safety (EHS) department for specific protocols and to ensure compliance with all

local, state, and federal regulations.

A general workflow for laboratory waste disposal should be established and followed.

Waste Generation Identify Waste Type
(Chemical, Biological, Sharps, Solid) Segregate Waste at Source Select Appropriate Waste Container Label Container Clearly

(Contents, Hazard, Date) Store in Designated Accumulation Area Treat Waste (if applicable)
(e.g., Autoclave, Neutralize) Dispose via Institutional EHS Program
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General Laboratory Waste Disposal Workflow

Disposal of Neogen Diagnostic Test Kits
Neogen's diagnostic test kits, such as ELISA and lateral flow assays, require careful handling

of their various components.

Component Disposal Recommendation

Plastic Cassettes/Devices
Dispose as non-hazardous solid waste, unless

contaminated with biological material.

Reagent Bottles (Plastic)

Empty and triple-rinse with water. Recycle if

possible; otherwise, dispose of in regular trash.

[1]

Foil Pouches Dispose of in regular trash.

Unused Reagents (Liquid)

For small quantities, dilute extensively with

water and dispose of down the drain, unless

prohibited by local regulations. For larger

volumes or concentrated reagents, treat as

chemical waste.

Sample Transfer Pipettes

If used with non-hazardous samples, dispose of

in regular trash. If used with biological samples,

treat as biohazardous waste.

Packaging (Cardboard) Recycle.

Disposal of Chemical Reagents
Many Neogen kits contain chemical reagents that require specific disposal procedures. Always

refer to the product's Safety Data Sheet (SDS) for detailed information.

Neutralization Protocol for Corrosive Reagents (Acids
and Bases)
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This protocol is a general guideline for neutralizing corrosive waste. Always wear appropriate

Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.

Preparation: Work in a well-ventilated fume hood. Prepare a dilute neutralizing solution. For

acidic waste, use a weak base like sodium bicarbonate (baking soda). For basic waste, use

a weak acid like citric acid or acetic acid (vinegar).

Dilution: Slowly add the corrosive waste to a large volume of cold water in a suitable

container. Never add water to the corrosive.

Neutralization: While stirring gently, slowly add the neutralizing agent to the diluted waste.

Monitor the pH of the solution frequently using pH paper or a pH meter.

Endpoint: Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

Disposal: Once neutralized, the solution can typically be disposed of down the drain with

copious amounts of water, subject to local regulations.
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Acidic Waste Neutralization Basic Waste Neutralization

Corrosive Acidic Waste

Dilute Acid in Cold Water

Slowly Add Weak Base
(e.g., Sodium Bicarbonate)

Monitor pH (Target: 6.0-8.0)

Neutralized Solution

Drain Disposal with Copious Water
(pending local regulations)

Corrosive Basic Waste

Dilute Base in Cold Water

Slowly Add Weak Acid
(e.g., Citric Acid)

Monitor pH (Target: 6.0-8.0)

Neutralized Solution

Click to download full resolution via product page

Corrosive Waste Neutralization Process

Disposal of Biological Materials and Culture Media
Biological waste, including bacterial cultures, cell cultures, and contaminated labware, must be

decontaminated before disposal to render it non-infectious.

Autoclaving Protocol for Biological Waste
Autoclaving (steam sterilization) is the most common and effective method for decontaminating

biological waste.
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Parameter Setting

Temperature 121°C (250°F)

Pressure 15 psi

Cycle Time
Minimum of 30 minutes (may need to be longer

for larger loads)

Procedure:

Packaging: Place biological waste in autoclavable biohazard bags. Do not overfill the bags.

For liquid waste, use vented, autoclavable containers.

Loading: Place the bags or containers in a secondary, leak-proof, and autoclavable tray or

bin. Ensure there is enough space between items for steam to circulate.

Indicator: Use autoclave indicator tape on the outside of each bag and a biological indicator

(e.g., Geobacillus stearothermophilus spores) inside the load to verify sterilization.

Cycle: Run the autoclave according to the manufacturer's instructions, using the parameters

in the table above.

Disposal: After the cycle is complete and the waste has cooled, the autoclaved bags can be

placed in the regular trash, unless otherwise specified by your institution.

Chemical Decontamination of Liquid Biological Waste
For liquid biological waste such as culture media, chemical decontamination is an alternative to

autoclaving.

Agent: Add household bleach to the liquid waste to achieve a final concentration of 10% (1

part bleach to 9 parts waste).

Contact Time: Allow a minimum of 30 minutes of contact time.

Disposal: After decontamination, the liquid can be poured down the drain with plenty of

water, in accordance with local regulations.
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Disposal of Pesticides and Rodenticides
Neogen's portfolio includes various pesticides and rodenticides that are regulated and require

specific disposal methods.

Product Type Disposal Guidance

Unused Product

Dispose of at an approved waste disposal

facility. Do not place unused product down any

indoor or outdoor drain.[1]

Empty Plastic Containers

Triple rinse (or equivalent), then offer for

recycling or reconditioning, or puncture and

dispose of in a sanitary landfill or by

incineration.[1]

Empty Paper Containers
Dispose of in the trash or at an approved waste

disposal facility or by incineration.[1]

Contaminated Materials

Any materials that have come into contact with

the pesticide or rodenticide should be disposed

of as hazardous waste.

Always follow the specific disposal instructions on the product label and consult your local

hazardous waste disposal facility for guidance.

By implementing these procedures, laboratories can ensure the safe and responsible disposal

of Neogen products, fostering a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: A Guide to Neogen
Product Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8528818#neogen-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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